Cas no 13471-68-6 (2-Isocyanato-1-methyl-4-nitrobenzene)
2-Isocyanato-1-methyl-4-nitrobenzene is a nitro-substituted aromatic isocyanate with the molecular formula C₈H₆N₂O₃. This compound is characterized by its reactive isocyanate group (–NCO) and electron-withdrawing nitro (–NO₂) substituent, which enhance its utility in specialized chemical syntheses. Its structural features make it a valuable intermediate in the production of polyurethanes, coatings, and adhesives, where controlled reactivity and stability are required. The presence of the nitro group further facilitates modifications in electrophilic aromatic substitution reactions. Suitable for controlled polymerization and crosslinking applications, this compound offers precise functionality in high-performance material development. Proper handling is essential due to its potential sensitivity to moisture and reactivity.
13471-68-6 structure
Product Name:2-Isocyanato-1-methyl-4-nitrobenzene
CAS No:13471-68-6
MF:C8H6N2O3
MW:178.14484167099
MDL:MFCD00014718
CID:86998
PubChem ID:292609
Update Time:2025-10-16
2-Isocyanato-1-methyl-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-5-nitrophenyl isocyanate
- 4-Nitro-2-isocyanatotoluene
- 2-isocyanato-1-methyl-4-nitrobenzene
- 2-Methyl-5-nitrophenylisocyanante
- 2-methyl-5-nitrophenylisocyanate
- BP-12474
- J-006594
- NSC158457
- DTXSID10303473
- 13471-68-6
- 2-Methyl-5-nitrophenyl isocyanate, 98%
- EN300-270983
- NSC-158457
- SCHEMBL374389
- FT-0619190
- Benzene, 2-isocyanato-1-methyl-4-nitro-
- AKOS009157294
- AKOS015889414
- MFCD00014718
- 2-isocyanato-1-methyl-4-nitro-benzene
- G82773
- DTXCID80254605
- 2-Isocyanato-1-methyl-4-nitrobenzene
-
- MDL： MFCD00014718
- Inchi： 1S/C8H6N2O3/c1-6-2-3-7(10(12)13)4-8(6)9-5-11/h2-4H,1H3
- InChI Key： PQFOUIMVTGBFRN-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(C)=C(C=1)N=C=O)=O
- BRN： 3272007
Computed Properties
- Exact Mass: 178.03800
- Monoisotopic Mass: 178.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.2A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Yellow pungent odor solid
- Density: 1.27
- Melting Point: 49-52 °C(lit.)
- Boiling Point: 299.4°Cat760mmHg
- Flash Point: >230 °F
- Refractive Index: 1.578
- PSA: 75.25000
- LogP: 2.39370
- Solubility: Hydrolyzable in water
- Sensitiveness: Moisture Sensitive
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Isocyanato-1-methyl-4-nitrobenzene Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Isocyanato-1-methyl-4-nitrobenzene Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Isocyanato-1-methyl-4-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I778925-500mg |
2-Isocyanato-1-methyl-4-nitrobenzene |
13471-68-6 | 500mg |
$64.00 | 2023-05-18 | ||
| TRC | I778925-1g |
2-Isocyanato-1-methyl-4-nitrobenzene |
13471-68-6 | 1g |
$ 70.00 | 2022-06-04 | ||
| TRC | I778925-2.5g |
2-Isocyanato-1-methyl-4-nitrobenzene |
13471-68-6 | 2.5g |
$ 135.00 | 2022-06-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M299852-5g |
2-Isocyanato-1-methyl-4-nitrobenzene |
13471-68-6 | 97% | 5g |
¥800.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M299852-1g |
2-Isocyanato-1-methyl-4-nitrobenzene |
13471-68-6 | 97% | 1g |
¥200.90 | 2023-09-01 | |
| Apollo Scientific | OR322024-1g |
2-Methyl-5-nitrophenyl isocyanate |
13471-68-6 | 1g |
£85.00 | 2023-09-02 | ||
| abcr | AB179098- |
2-Methyl-5-nitrophenyl isocyanate, 97%; . |
13471-68-6 | 97% | €126.60 | 2023-04-03 | ||
| abcr | AB179098-1 g |
2-Methyl-5-nitrophenyl isocyanate, 97%; . |
13471-68-6 | 97% | 1 g |
€126.60 | 2023-07-20 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L10850-1g |
2-Methyl-5-nitrophenyl isocyanate, 97% |
13471-68-6 | 97% | 1g |
￥395.00 | 2023-03-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L10850-5g |
2-Methyl-5-nitrophenyl isocyanate, 97% |
13471-68-6 | 97% | 5g |
￥1515.00 | 2023-03-15 |
2-Isocyanato-1-methyl-4-nitrobenzene Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
13471-68-6 (2-Isocyanato-1-methyl-4-nitrobenzene) Related Products
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- 56309-59-2(1-Isocyanato-2-methyl-4-nitrobenzene)
- 302912-25-0(3-Isocyanato-1,2-dimethyl-4-nitrobenzene)
- 86317-36-4(2-isothiocyanato-1-methyl-4-nitrobenzene)
- 56021-25-1(4-isocyanato-2-methyl-1-nitrobenzene)
- 16588-73-1(Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)-)
- 23695-15-0(1-Isocyanato-2-methyl-3-nitrobenzene)
- 59776-60-2(3,5-Dinitrophenyl Isocyanate)
- 3320-87-4(3-Nitrophenyl isocyanate)
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